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Compound of Interest

3,4,5,6-Tetrafluorobenzene-1,2-
Compound Name: o
diamine

cat. No.: B1350565

Proper handling and disposal of 3,4,5,6-Tetrafluorobenzene-1,2-diamine are critical to ensure
the safety of laboratory personnel and to maintain environmental compliance. This substance is
classified as hazardous, and strict adherence to established protocols is mandatory.

Immediate Safety and Handling Precautions

Before handling 3,4,5,6-Tetrafluorobenzene-1,2-diamine, it is essential to be familiar with its
associated hazards. Always work in a well-ventilated area, preferably under a chemical fume
hood, to avoid inhalation of dust or vapors.[1] Personal Protective Equipment (PPE) is
mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Use chemically resistant gloves.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If dusts are generated, respiratory protection is required.

Summary of Hazards and Disposal Information
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The following table summarizes key quantitative and qualitative data for 3,4,5,6-
Tetrafluorobenzene-1,2-diamine, derived from safety data sheets.

Parameter Data Source
CAS Number 2993-07-9

GHS Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

H302 (Harmful if swallowed),
Hazard Statements H319 (Causes serious eye

irritation)

Dispose of contents and
Primary Disposal Method container to an approved [11[31[4]
waste disposal plant.[1][3][4]

Do not let the product enter
drains or sewer systems.[1][3]
Environmental Precautions Discharge into the [11[3]

environment must be avoided.

[1]

Leave chemicals in original
) ) containers. Handle uncleaned
Container Disposal ) ]
containers like the product

itself.

Disposal Protocol

There are no specific experimental protocols for the in-lab neutralization of 3,4,5,6-
Tetrafluorobenzene-1,2-diamine. The universally recommended procedure is to treat it as
hazardous chemical waste and transfer it to a licensed disposal facility.

Step-by-Step Disposal Procedure:

e Segregation: Do not mix 3,4,5,6-Tetrafluorobenzene-1,2-diamine with other waste
materials. Keep it in its original container whenever possible.
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» Containment: Ensure the container is tightly closed and properly labeled with the chemical
name and associated hazards.[1] Store the container in a well-ventilated, locked-up area
designated for hazardous waste.[1]

o Documentation: Maintain accurate records of the waste material, including quantity and date
of generation, as required by your institution and local regulations.

» Professional Disposal: Arrange for collection by a licensed hazardous waste disposal
company. Waste material must be disposed of in accordance with national and local
regulations. The material can be sent to a licensed chemical destruction plant or disposed of
via controlled incineration with flue gas scrubbing.[1]

» Contaminated Materials: Any materials, such as gloves, absorbent pads, or empty containers
that are contaminated with this chemical should be treated as hazardous waste and
disposed of in the same manner as the chemical itself.

Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 3,4,5,6-Tetrafluorobenzene-1,2-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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